Cas no 1021073-04-0 (1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product name: 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021073-04-0
• MF: C₁₈H₁₈FN₇O
• MW: 367.380225658417
• CID: 6575521

1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1-(4-fluorophenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea

• Inchi： 1S/C18H18FN7O/c19-13-4-6-14(7-5-13)23-18(27)22-12-11-21-16-8-9-17(26-25-16)24-15-3-1-2-10-20-15/h1-10H,11-12H2,(H,21,25)(H,20,24,26)(H2,22,23,27)
• InChI Key： IQUCWIPGSYLVHJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NCCNC1=NN=C(NC2=NC=CC=C2)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Introduction to 1-(4-Fluorophenyl)-3-[2-({6-[(Pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea (CAS No. 1021073-04-0)

1-(4-Fluorophenyl)-3-[2-({6-[(Pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea (CAS No. 1021073-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a pyridazinone derivative, exhibits a unique molecular structure that confers it with a range of biological activities, including anti-inflammatory and anti-cancer properties.

The chemical structure of 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is characterized by the presence of a urea linkage, a fluorinated phenyl group, and a pyridazinone moiety. These structural features contribute to its high affinity for specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea has also shown promising anti-cancer effects. Studies conducted in vitro and in vivo have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea has been extensively studied to optimize its therapeutic potential. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, preclinical studies have shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good safety profiles and preliminary evidence of efficacy in patients with advanced solid tumors.

In conclusion, 1-(4-fluorophenyl)-3-[2-{(6-{(pyridin-2-yloxy)methyl}pyrimidin -4-yloxy)methyl}phenyl]-urea (CAS No. 1021073-04-0) represents a promising lead compound in the development of new therapeutic agents for inflammatory and cancer-related diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry.